Cas no 354587-72-7 (Tert-Butyl 6-(hydroxymethyl)-1H-indole-1-carboxylate)

• Product Name: Tert-Butyl 6-(hydroxymethyl)-1H-indole-1-carboxylate
• CAS No: 354587-72-7
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• MDL: MFCD19103503
• CID: 1069144
• PubChem ID: 23560816
• Update Time: 2025-05-21

Tert-Butyl 6-(hydroxymethyl)-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 6-(hydroxymethyl)-1H-indole-1-carboxylate
• 1H-Indole-1-carboxylic acid, 6-(hydroxymethyl)-, 1,1-dimethylethyl ester
• tert-butyl 6-(hydroxymethyl)indole-1-carboxylate
• DWFFNTQPJJEVQG-UHFFFAOYSA-N
• 1420AE
• FCH1622096
• AM803768
• AK185568
• 6-hydroxymethyl-indole-1-carboxylic acid tert-butyl ester
• 6-hydroxymethyl-1H-indole-1-carboxylic acid, 1,1-dimethylethyl est
• MFCD19103503
• SCHEMBL1760804
• DS-10048
• ALBB-016773
• tert-Butyl6-(hydroxymethyl)-1H-indole-1-carboxylate
• CS-0041467
• 6-hydroxymethyl-1H-indole-1-carboxylic acid, 1,1-dimethylethyl ester
• 354587-72-7
• AKOS015959850
• DA-19360
• Tert-Butyl 6-(hydroxymethyl)-1H-indole-1-carboxylate

• MDL： MFCD19103503
• Inchi： 1S/C14H17NO3/c1-14(2,3)18-13(17)15-7-6-11-5-4-10(9-16)8-12(11)15/h4-8,16H,9H2,1-3H3
• InChI Key： DWFFNTQPJJEVQG-UHFFFAOYSA-N
• SMILES： O(C(N1C=CC2C=CC(CO)=CC1=2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 247.12084340g/mol
• Monoisotopic Mass: 247.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.5
• XLogP3: 2.4

Tert-Butyl 6-(hydroxymethyl)-1H-indole-1-carboxylate Security Information

• HazardClass：IRRITANT

Additional information on Tert-Butyl 6-(hydroxymethyl)-1H-indole-1-carboxylate

Comprehensive Overview of Tert-Butyl 6-(hydroxymethyl)-1H-indole-1-carboxylate (CAS No. 354587-72-7)

Tert-Butyl 6-(hydroxymethyl)-1H-indole-1-carboxylate (CAS No. 354587-72-7) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the indole derivatives family, a class of heterocyclic structures known for their biological significance and versatile applications. The presence of both hydroxymethyl and tert-butyl carboxylate functional groups enhances its reactivity, making it a valuable intermediate in drug discovery and material science.

In recent years, the demand for indole-based compounds has surged due to their role in developing small-molecule therapeutics and biologically active agents. Researchers frequently search for terms like "indole derivatives in drug design" or "CAS 354587-72-7 applications," reflecting the compound's relevance in modern medicinal chemistry. Its structural features enable modifications for targeting enzymes and receptors, aligning with trends in personalized medicine and high-throughput screening.

The synthesis of Tert-Butyl 6-(hydroxymethyl)-1H-indole-1-carboxylate involves multi-step organic reactions, often employing protective group strategies to ensure selectivity. Analytical techniques such as NMR spectroscopy and HPLC purity analysis are critical for quality control, addressing common queries like "how to characterize indole derivatives." The compound's stability under controlled conditions makes it suitable for scale-up production, a key concern for industrial applications.

Beyond pharmaceuticals, this compound has garnered attention in agrochemical research and functional material development. Its hydroxymethyl group offers a handle for further derivatization, meeting the growing interest in "green chemistry" and "sustainable synthesis." Environmental considerations, such as biodegradability and low toxicity, further enhance its appeal, as evidenced by searches for "eco-friendly indole compounds."

In summary, Tert-Butyl 6-(hydroxymethyl)-1H-indole-1-carboxylate (CAS No. 354587-72-7) exemplifies the intersection of innovation and practicality in organic chemistry. Its adaptability to diverse research needs—from drug discovery to material engineering—positions it as a compound of enduring scientific and industrial value.